4-{[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C17H19N5/c1-14-2-7-17(20-19-14)22-10-8-21(9-11-22)13-16-5-3-15(12-18)4-6-16/h2-7H,8-11,13H2,1H3
• InChI Key: QMXMOODVOCDAHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol

Description

The compound “4-{[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step procedures, including the design and characterization of the compounds using various techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of similar compounds is often characterized by techniques such as IR, 1H NMR, 13C NMR, and mass spectral technique.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve various steps and can be complex.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. Some compounds are solids, while others are liquids. The properties can also be influenced by factors such as the presence of functional groups and the overall structure of the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antibacterial Agents : Researchers explore derivatives of 4-[(6-methylpyridazin-3-yl)oxy]aniline for their antibacterial activity. .
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Neuropharmacology

• Antidepressants and Antipsychotics : Piperazine derivatives often play a role in modulating neurotransmitter systems. .

Mechanism of Action

Target of Action

It’s structurally similar to imatinib , a therapeutic agent used to treat leukemia. Imatinib specifically inhibits the activity of tyrosine kinases .

Mode of Action

Drawing parallels from imatinib, it can be inferred that the compound might bind to its target through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions could lead to the inhibition of the target’s activity.

Biochemical Pathways

Given its structural similarity to imatinib, it might affect the pathways involving tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth signals, thus their inhibition can lead to the control of abnormal cell proliferation.

Result of Action

If it acts similarly to imatinib, its action could lead to the inhibition of abnormal cell proliferation .

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely and are often dependent on factors such as the specific structure of the compound and its intended use.